molecular formula C21H19F2N5O3S B2670257 N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide CAS No. 872608-49-6

N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

Cat. No. B2670257
CAS RN: 872608-49-6
M. Wt: 459.47
InChI Key: ATBRWPYMTXXVQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C21H19F2N5O3S and its molecular weight is 459.47. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reductive Chemistry and Cytotoxicity

A study focused on the reductive chemistry of a novel hypoxia-selective cytotoxin, showcasing the importance of electron-affinic sites for selective toxicity towards hypoxic cells. This research highlights the intricate relationship between chemical structure and cytotoxic activity, providing insights into the development of targeted therapies (Palmer et al., 1995).

Kinesin Spindle Protein Inhibition

Another study identified a compound from a series of novel kinesin spindle protein (KSP) inhibitors, showing potential as an anticancer agent. This compound, through structure-activity relationship analysis, demonstrated significant biochemical potency and favorable pharmaceutical properties, emphasizing the role of specific chemical moieties in modulating biological activity (Theoclitou et al., 2011).

Synthesis and Characterization of Polyimides

Research on the synthesis and characterization of novel aromatic polyimides utilized diamines, including compounds with benzamide structures, underlining the importance of specific functional groups in the development of materials with desired properties (Butt et al., 2005).

Anticonvulsant Activity

A series of 4-aminobenzamides was prepared and evaluated for their anticonvulsant effects, indicating the potential of benzamide derivatives in the development of new therapeutic agents for the treatment of seizures (Clark et al., 1984).

Methylglyoxal in Food and Organisms

A study on methylglyoxal highlighted its formation in enzymatic and nonenzymatic reactions, its impact on proteins, and its association with complications of diabetes and neurodegenerative diseases. This underscores the biological relevance of reactive carbonyl compounds and their interactions with biomolecules (Nemet et al., 2006).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-amino-2-thiouracil with 2-(4-methylbenzylamino)-2-oxoethyl 3,4-difluorobenzoate, followed by oxidation and cyclization to form the final product.", "Starting Materials": [ "4-amino-2-thiouracil", "2-(4-methylbenzylamino)-2-oxoethyl 3,4-difluorobenzoate", "Hydrogen peroxide", "Sodium hydroxide", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 4-amino-2-thiouracil with 2-(4-methylbenzylamino)-2-oxoethyl 3,4-difluorobenzoate in ethanol using sodium hydroxide as a catalyst to form N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide intermediate.", "Step 2: Oxidation of the intermediate with hydrogen peroxide in acetic acid to form the corresponding sulfoxide.", "Step 3: Cyclization of the sulfoxide in the presence of acetic acid to form the final product, N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide." ] }

CAS RN

872608-49-6

Product Name

N-(4-amino-2-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

Molecular Formula

C21H19F2N5O3S

Molecular Weight

459.47

IUPAC Name

N-[4-amino-2-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide

InChI

InChI=1S/C21H19F2N5O3S/c1-11-2-4-12(5-3-11)9-25-16(29)10-32-21-27-18(24)17(20(31)28-21)26-19(30)13-6-7-14(22)15(23)8-13/h2-8H,9-10H2,1H3,(H,25,29)(H,26,30)(H3,24,27,28,31)

InChI Key

ATBRWPYMTXXVQC-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)CNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)F)F)N

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.